Cas no 152697-47-7 (URIDINE 5'-DIPHOSPHO-GALACTOSE-[GALACTOSE-1-3H(N)])

• Product Name: URIDINE 5'-DIPHOSPHO-GALACTOSE-[GALACTOSE-1-3H(N)]
• CAS No: 152697-47-7
• MF: C₁₅H₂₄N₂O₁₇P₂
• MW: 568.309896707535
• CID: 138325
• Update Time: 2024-01-25

URIDINE 5'-DIPHOSPHO-GALACTOSE-[GALACTOSE-1-3H(N)] Chemical and Physical Properties

Names and Identifiers

• URIDINE 5'-DIPHOSPHO-GALACTOSE-[GALACTOSE-1-3H(N)]

• Inchi： 1S/C15H24N2O17P2/c18-3-5-8(20)10(22)12(24)14(32-5)33-36(28,29)34-35(26,27)30-4-6-9(21)11(23)13(31-6)17-2-1-7(19)16-15(17)25/h1-2,5-6,8-14,18,20-24H,3-4H2,(H,26,27)(H,28,29)(H,16,19,25)/t5-,6-,8+,9-,10+,11-,12-,13-,14-/m1/s1/i14T
• InChI Key： HSCJRCZFDFQWRP-OIHLOLFBSA-N
• SMILES： [C@@H]1([C@H](O)[C@H](O)[C@@H](COP(=O)(O)OP(=O)(O)O[C@]2([3H])[C@H](O)[C@H]([C@@H](O)[C@@H](CO)O2)O)O1)N1C=CC(=O)NC1=O

Computed Properties

• Exact Mass: 568.06300
• Monoisotopic Mass: 568.063
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 964
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _6.3
• Topological Polar Surface Area: 292A^2

Experimental Properties

• Flash Point: 26 °C
• PSA: 316.61000
• LogP: -4.79370

URIDINE 5'-DIPHOSPHO-GALACTOSE-[GALACTOSE-1-3H(N)] Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：1
• Hazard Category Code： 10
• Safety Instruction： 16
• Hazardous Material Identification：
• Storage Condition：−20°C